Cas no 18945-81-8 (5-Iodothiophene-2-carbonitrile)

• Product Name: 5-Iodothiophene-2-carbonitrile
• CAS No: 18945-81-8
• MF: C₅H₂INS
• MW: 235.045551776886
• MDL: MFCD14584473
• CID: 98221
• PubChem ID: 10857405
• Update Time: 2025-04-18

5-Iodothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Iodothiophene-2-carbonitrile
• 2-Thiophenecarbonitrile,5-iodo-
• 5-iodo-2-Thiophenecarbonitrile
• 2-Cyano-5-iodothiophene
• 2-Iod-5-cyanothiophen
• 2-iodo-5-cyanothiophene
• 5-iodo-thiophene-2-carbonitrile
• 2-Thiophenecarbonitrile, 5-iodo-
• C5H2INS
• C12H14O2S
• 6376AD
• 9875AA
• FCH1385119
• AX8237941
• 945I818
• Z2234185614
• CS-0112255
• Z1269163165
• C73627
• SCHEMBL8791685
• EN300-227401
• MFCD14584473
• FT-0760223
• 18945-81-8
• AS-60840
• DTXSID00446121
• AKOS015909904
• DB-065693

• MDL： MFCD14584473
• Inchi： 1S/C5H2INS/c6-5-2-1-4(3-7)8-5/h1-2H
• InChI Key： DCTRQPYCGCNWBN-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C#N)S1

Computed Properties

• Exact Mass: 234.89500
• Monoisotopic Mass: 234.89527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 2.3

Experimental Properties

• Density: 2.14
• Boiling Point: 262.867 °C at 760 mmHg
• Flash Point: 112.778 °C
• PSA: 52.03000
• LogP: 2.22438

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes